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molecular formula C11H18N2 B8557462 2-Amino-4-methyl-6-isopentylpyridine

2-Amino-4-methyl-6-isopentylpyridine

Cat. No. B8557462
M. Wt: 178.27 g/mol
InChI Key: XWMPQKWNGHSDPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05972975

Procedure details

By analogy to Example 56, Step B, 4-methyl-6-(3-methylbutyl)-2-(2,5-dimethylpyrrol-1-yl)pyridine was treated with 4.6 equivalents of hydroxylamine hydrochloride and 2.8 equivalents of potassium hydroxide in refluxing ethanol/water to yield 2-amino-4-methyl-6-(3-methylbutyl)pyridine as an amber oil.
Name
4-methyl-6-(3-methylbutyl)-2-(2,5-dimethylpyrrol-1-yl)pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hydroxylamine hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
potassium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethanol water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
2-amino-4-methyl-6-(3-methylbutyl)pyridine

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:7]=[C:6]([CH2:8][CH2:9][CH:10]([CH3:12])[CH3:11])[N:5]=[C:4]([N:13]2C(C)=CC=C2C)[CH:3]=1.Cl.NO.[OH-].[K+]>C(O)C.O>[NH2:13][C:4]1[CH:3]=[C:2]([CH3:1])[CH:7]=[C:6]([CH2:8][CH2:9][CH:10]([CH3:12])[CH3:11])[N:5]=1 |f:1.2,3.4,5.6|

Inputs

Step One
Name
4-methyl-6-(3-methylbutyl)-2-(2,5-dimethylpyrrol-1-yl)pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1=CC(=NC(=C1)CCC(C)C)N1C(=CC=C1C)C
Name
hydroxylamine hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl.NO
Name
potassium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[K+]
Step Two
Name
ethanol water
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O.O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-amino-4-methyl-6-(3-methylbutyl)pyridine
Type
product
Smiles
NC1=NC(=CC(=C1)C)CCC(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.